1-[3-(2-Methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxamide

• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 1-[3-(2-methoxy-5-methylanilino)-3-oxopropyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H25N3O3/c1-12-3-4-15(23-2)14(11-12)19-16(21)7-10-20-8-5-13(6-9-20)17(18)22/h3-4,11,13H,5-10H2,1-2H3,(H2,18,22)(H,19,21)
• InChI Key: KDYYOFOMQXSZOH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCC(CC2)C(=O)N

Description

1-[3-(2-Methoxy-5-methylanilino)-3-oxopropyl]-4-piperidinecarboxamide, commonly known as MMPI, is a chemical compound that has gained significant attention in the field of scientific research. MMPI is a member of the piperidinecarboxamide family and has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments, and potential future directions.

Mechanism of Action

The mechanism of action of MMPI is not fully understood. However, it has been suggested that MMPI acts as an inhibitor of specific enzymes, including matrix metalloproteinases (MMPs) and aminopeptidases. These enzymes play a crucial role in various physiological processes, including tissue remodeling, angiogenesis, and inflammation.
Biochemical and Physiological Effects:
MMPI has been found to have various biochemical and physiological effects. Studies have shown that MMPI can inhibit the activity of MMPs, which are involved in the degradation of extracellular matrix proteins. This inhibition can prevent tissue damage and promote tissue repair. MMPI has also been found to have anti-inflammatory and analgesic properties, which can be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

MMPI has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. MMPI has also been found to have low toxicity, making it safe for use in laboratory experiments. However, MMPI has some limitations, including its instability in aqueous solutions and its poor solubility in water.

Future Directions

There are several potential future directions for MMPI research. One potential direction is the development of MMPI-based therapies for various diseases, including cancer and Alzheimer's disease. Another potential direction is the development of novel MMPI analogs with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of MMPI and its potential therapeutic applications.
In conclusion, MMPI is a chemical compound that has gained significant attention in the field of scientific research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments, and potential future directions. MMPI has potential therapeutic effects in various diseases and has several advantages for laboratory experiments. Further research is needed to fully understand the potential of MMPI in the field of scientific research.

Synthesis Methods

MMPI can be synthesized through various methods, including the reaction of 2-methoxy-5-methylaniline with 3-bromo-3-oxopropyl piperidine-4-carboxylate in the presence of a palladium catalyst. The product is then purified through column chromatography to obtain pure MMPI.

Scientific Research Applications

MMPI has been extensively studied for its scientific research applications. It has been found to have potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. MMPI has also been studied for its anti-inflammatory and analgesic properties.